2-(1-(1H-Benzo[d][1,2,3]triazol-1-yl)nonyl)benzo[d]thiazole

• Molecular Formula: C22H26N4S
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 2-[1-(benzotriazol-1-yl)nonyl]-1,3-benzothiazole
• InChI: InChI=1S/C22H26N4S/c1-2-3-4-5-6-7-15-20(22-23-18-13-9-11-16-21(18)27-22)26-19-14-10-8-12-17(19)24-25-26/h8-14,16,20H,2-7,15H2,1H3
• InChI Key: WMCBEWGXNHMSHT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(C1=NC2=CC=CC=C2S1)N3C4=CC=CC=C4N=N3

Description

2-(1-(1H-Benzo[d][1,2,3]triazol-1-yl)nonyl)benzo[d]thiazole is a complex organic compound that features both a benzo[d]thiazole and a benzo[d][1,2,3]triazole moiety. These structures are known for their diverse biological activities and are often used in medicinal chemistry for drug design and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-(1H-Benzo[d][1,2,3]triazol-1-yl)nonyl)benzo[d]thiazole typically involves the formation of the benzo[d][1,2,3]triazole ring through a copper-catalyzed click reaction of azides with alkynes . This reaction is known for its efficiency and high yield. The benzo[d]thiazole moiety can be synthesized through various methods, including the cyclization of o-aminothiophenol with carboxylic acids or their derivatives .

Industrial Production Methods

Industrial production of this compound would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of automated reactors and continuous flow systems to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(1-(1H-Benzo[d][1,2,3]triazol-1-yl)nonyl)benzo[d]thiazole can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzo[d]thiazole moiety.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Various nucleophiles under basic or acidic conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .

Scientific Research Applications

2-(1-(1H-Benzo[d][1,2,3]triazol-1-yl)nonyl)benzo[d]thiazole has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry and catalysis.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its role in drug design, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-(1-(1H-Benzo[d][1,2,3]triazol-1-yl)nonyl)benzo[d]thiazole involves its interaction with specific molecular targets. For instance, it may inhibit enzymes by binding to their active sites or interfere with cellular pathways by modulating receptor activity . The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1H-Benzo[d][1,2,3]triazol-1-yl)methanol: Known for its use in coupling reactions and as a ligand.

4-(4-(((1H-Benzo[d][1,2,3]triazol-1-yl)oxy)methyl)-1H-1,2,3-triazol-1-yl)-7-chloroquinoline: Exhibits biological activities such as antibacterial and antiviral properties.

Benzyl {2-[(2-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-oxoethyl)amino]-2-oxoethyl} carbamate: Used in peptide synthesis and as an acylating agent.

Uniqueness

2-(1-(1H-Benzo[d][1,2,3]triazol-1-yl)nonyl)benzo[d]thiazole is unique due to its dual functional groups, which confer a wide range of chemical reactivity and biological activity. This makes it a versatile compound for various scientific and industrial applications .